![molecular formula C11H16O3 B7968050 1-(2,4-Dimethoxyphenyl)propan-2-ol](/img/structure/B7968050.png)
1-(2,4-Dimethoxyphenyl)propan-2-ol
Overview
Description
1-(2,4-Dimethoxyphenyl)propan-2-ol is a useful research compound. Its molecular formula is C11H16O3 and its molecular weight is 196.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cardioselectivity of Beta-Adrenoceptor Blocking Agents : A study explored the synthesis of compounds similar to 1-(2,4-Dimethoxyphenyl)propan-2-ol, finding substantial cardioselectivity in certain derivatives, which could be significant for cardiovascular medicine (Rzeszotarski et al., 1979).
Heartwood Extract Study : A heartwood extract of Pterocarpus marsupium, structurally related to this compound, showed potential applications in natural product chemistry (Mathew & Rao, 1984).
Lignin Acidolysis Mechanism : The acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds, including derivatives of this compound, was examined, contributing to the understanding of lignin degradation in biochemistry (Yokoyama, 2015).
Anticonvulsant Activity : A study synthesized 2,4-dimethoxyphenylsemicarbazones starting from 2,4-dimethoxyaniline, finding significant anticonvulsant activity in several compounds, which is relevant to pharmacology and neuroscience (Thirumurugan et al., 2006).
Ruthenium Indenylidene-Ether Olefin Metathesis Catalysts : Research on derivatives of 1-(3,5-dimethoxyphenyl)-prop-2-yn-1-ol for the preparation of ruthenium-based catalysts highlighted applications in catalysis and organic chemistry (Jimenez et al., 2012).
Spectroscopic Characterization and Docking Simulation : The spectroscopic characterization and docking simulation of 1-(3,4-dimethoxyphenyl)-3-(4-flurophenyl)-propan-1-one highlighted its potential in anti-angiogenesis for cancer treatment, relevant to medicinal chemistry and oncology (Khamees et al., 2018).
properties
IUPAC Name |
1-(2,4-dimethoxyphenyl)propan-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O3/c1-8(12)6-9-4-5-10(13-2)7-11(9)14-3/h4-5,7-8,12H,6H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQZAFJKRMBGHPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=C(C=C(C=C1)OC)OC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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